9-Fluoro-11beta,17-dihydroxy-21-iodo-pregna-1,4-diene-3,20-dione
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Description
9-Fluoro-11beta,17-dihydroxy-21-iodo-pregna-1,4-diene-3,20-dione is a synthetic corticosteroid with a molecular formula of C21H26FIO4 and a molecular weight of 488.332 g/mol . This compound is known for its potent anti-inflammatory and immunosuppressive properties, making it valuable in various medical and scientific applications.
Properties
Molecular Formula |
C21H26FIO4 |
|---|---|
Molecular Weight |
488.3 g/mol |
IUPAC Name |
(8S,9R,10S,11S,13S,14S,17R)-9-fluoro-11,17-dihydroxy-17-(2-iodoacetyl)-10,13-dimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one |
InChI |
InChI=1S/C21H26FIO4/c1-18-7-5-13(24)9-12(18)3-4-15-14-6-8-20(27,17(26)11-23)19(14,2)10-16(25)21(15,18)22/h5,7,9,14-16,25,27H,3-4,6,8,10-11H2,1-2H3/t14-,15-,16-,18-,19-,20-,21-/m0/s1 |
InChI Key |
ATPRDRUIYYTASF-BULBTXNYSA-N |
Isomeric SMILES |
C[C@]12C[C@@H]([C@]3([C@H]([C@@H]1CC[C@@]2(C(=O)CI)O)CCC4=CC(=O)C=C[C@@]43C)F)O |
Canonical SMILES |
CC12CC(C3(C(C1CCC2(C(=O)CI)O)CCC4=CC(=O)C=CC43C)F)O |
Origin of Product |
United States |
Preparation Methods
The synthesis of 9-Fluoro-11beta,17-dihydroxy-21-iodo-pregna-1,4-diene-3,20-dione involves multiple steps, starting from a suitable steroid precursor. The synthetic route typically includes fluorination at the 9-position, hydroxylation at the 11beta and 17 positions, and iodination at the 21 position. The reaction conditions often require the use of specific reagents and catalysts to achieve the desired transformations . Industrial production methods may involve optimizing these steps for large-scale synthesis, ensuring high yield and purity of the final product.
Chemical Reactions Analysis
9-Fluoro-11beta,17-dihydroxy-21-iodo-pregna-1,4-diene-3,20-dione undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can convert the carbonyl groups to hydroxyl groups.
Substitution: Halogen substitution reactions can replace the iodine atom with other functional groups. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and halogenating agents like iodine monochloride. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
9-Fluoro-11beta,17-dihydroxy-21-iodo-pregna-1,4-diene-3,20-dione has a wide range of scientific research applications:
Chemistry: It is used as a reference standard in analytical chemistry for the development and validation of analytical methods.
Biology: The compound is studied for its effects on cellular processes and signaling pathways.
Medicine: It is used in the development of corticosteroid-based therapies for inflammatory and autoimmune diseases.
Mechanism of Action
The mechanism of action of 9-Fluoro-11beta,17-dihydroxy-21-iodo-pregna-1,4-diene-3,20-dione involves binding to glucocorticoid receptors in the cytoplasm. This binding leads to the translocation of the receptor-ligand complex into the nucleus, where it modulates the transcription of target genes involved in inflammatory and immune responses. The compound exerts its effects by inhibiting the production of pro-inflammatory cytokines and promoting the expression of anti-inflammatory proteins .
Comparison with Similar Compounds
9-Fluoro-11beta,17-dihydroxy-21-iodo-pregna-1,4-diene-3,20-dione can be compared with other corticosteroids such as dexamethasone phosphate and betamethasone. While all these compounds share similar anti-inflammatory properties, 9-Fluoro-11beta,17-dihydroxy-21-iodo-pregna-1,4-diene-3,20-dione is unique due to its specific fluorination and iodination patterns, which may confer distinct pharmacokinetic and pharmacodynamic profiles . Similar compounds include:
- Dexamethasone phosphate
- Betamethasone
- 9-Fluoro-11,17-dihydroxy-16-methyl-21-(phosphonooxy)pregna-1,4-diene-3,20-dione .
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